(2E,NZ)-N-(3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-(6-methylsulfonyl-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C20H17N3O5S2/c1-3-11-22-17-9-8-16(30(2,27)28)13-18(17)29-20(22)21-19(24)10-7-14-5-4-6-15(12-14)23(25)26/h3-10,12-13H,1,11H2,2H3/b10-7+,21-20?
• InChI Key: CZALYAJYEHBQQY-KEEYUCNNSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C=CC3=CC(=CC=C3)[N+](=O)[O-])S2)CC=C
• Isomeric SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N(C(=NC(=O)/C=C/C3=CC(=CC=C3)[N+](=O)[O-])S2)CC=C
• Molecular Formula: C20H17N3O5S2
• Molecular Weight: 443.5 g/mol
• CAS No.: 865175-52-6

Description

(2E,NZ)-N-(3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-3-(3-nitrophenyl)acrylamide is a useful research compound. Its molecular formula is C20H17N3O5S2 and its molecular weight is 443.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Related Compounds

• A study on the synthesis and characterization of metal complexes with heterocyclic sulfonamide, which show strong carbonic anhydrase inhibitory properties. This suggests potential applications in understanding enzyme inhibition and designing inhibitors for therapeutic purposes (Büyükkıdan et al., 2013).

• Research on controlled radical polymerization of acrylamide derivatives, indicating the importance of these processes in creating polymers with specific properties, which could be relevant for materials science and engineering applications (Okamoto et al., 2002).

Applications in Drug Metabolism and Pharmacology

• An exploration of "Methylthilation: a new pathway of drug metabolism," demonstrating the relevance of specific chemical modifications in the metabolism of drugs. This could provide a foundation for research into drug design and the prediction of drug metabolism pathways (Stillwell, 1981).

Contributions to Materials Science

• A study on novel water-soluble hydrophobically associating polyacrylamide for enhanced oil recovery, showing the utility of acrylamide derivatives in industrial applications, particularly in improving the efficiency of oil extraction processes (Gou et al., 2015).